Cas no 557076-73-0 (3-(3-Methylpyrrolidin-3-yl)pyridine)

3-(3-Methylpyrrolidin-3-yl)pyridine is a heterocyclic compound featuring a pyridine ring linked to a 3-methylpyrrolidine moiety. This structure imparts unique physicochemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its pyrrolidine-pyridine hybrid framework offers versatility in medicinal chemistry, particularly in the design of bioactive molecules targeting central nervous system (CNS) disorders. The methyl substitution enhances steric and electronic modulation, improving binding affinity and selectivity in receptor interactions. The compound’s stability and synthetic accessibility further support its utility in research and development. Its well-defined structure ensures reproducibility in applications requiring precise molecular scaffolds.
3-(3-Methylpyrrolidin-3-yl)pyridine structure
557076-73-0 structure
Product name:3-(3-Methylpyrrolidin-3-yl)pyridine
CAS No:557076-73-0
MF:C10H14N2
MW:162.232
MDL:MFCD16737787
CID:2197184
PubChem ID:22236939

3-(3-Methylpyrrolidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Methylpyrrolidin-3-yl)pyridine
    • EN300-299903
    • SCHEMBL2285547
    • AKOS011639440
    • CS-0245138
    • E85689
    • 557076-73-0
    • DB-338875
    • 3-(3-methylpyrrolidin-3-yl)pyridine
    • MDL: MFCD16737787
    • Inchi: InChI=1S/C10H14N2/c1-10(4-6-12-8-10)9-3-2-5-11-7-9/h2-3,5,7,12H,4,6,8H2,1H3
    • InChI Key: JXJNVJSWGSVGDP-UHFFFAOYSA-N
    • SMILES: CC1(CCNC1)C2=CN=CC=C2

Computed Properties

  • Exact Mass: 162.115698455g/mol
  • Monoisotopic Mass: 162.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.9Ų
  • XLogP3: 1.2

3-(3-Methylpyrrolidin-3-yl)pyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1089275-25mg
3-(3-Methylpyrrolidin-3-yl)pyridine
557076-73-0 95%
25mg
$155.0 2024-04-18
Enamine
EN300-299903-0.5g
3-(3-methylpyrrolidin-3-yl)pyridine
557076-73-0 95.0%
0.5g
$2141.0 2025-03-19
Enamine
EN300-299903-2.5g
3-(3-methylpyrrolidin-3-yl)pyridine
557076-73-0 95.0%
2.5g
$5380.0 2025-03-19
Enamine
EN300-299903-10.0g
3-(3-methylpyrrolidin-3-yl)pyridine
557076-73-0 95.0%
10.0g
$11805.0 2025-03-19
1PlusChem
1P01B5PX-100mg
3-(3-methylpyrrolidin-3-yl)pyridine
557076-73-0 95%
100mg
$371.00 2024-04-29
1PlusChem
1P01B5PX-1g
3-(3-methylpyrrolidin-3-yl)pyridine
557076-73-0 95%
1g
$1679.00 2024-04-29
Enamine
EN300-299903-1g
3-(3-methylpyrrolidin-3-yl)pyridine
557076-73-0 95%
1g
$2745.0 2023-09-06
1PlusChem
1P01B5PX-25mg
3-(3-methylpyrrolidin-3-yl)pyridine
557076-73-0 95%
25mg
$155.00 2024-04-29
1PlusChem
1P01B5PX-50mg
3-(3-methylpyrrolidin-3-yl)pyridine
557076-73-0 95%
50mg
$240.00 2024-04-29
Aaron
AR01B5Y9-250mg
3-(3-Methylpyrrolidin-3-yl)pyridine
557076-73-0 95%
250mg
$663.00 2025-02-12

3-(3-Methylpyrrolidin-3-yl)pyridine Related Literature

Additional information on 3-(3-Methylpyrrolidin-3-yl)pyridine

Introduction to 3-(3-Methylpyrrolidin-3-yl)pyridine (CAS No. 557076-73-0)

3-(3-Methylpyrrolidin-3-yl)pyridine, also known by its CAS number 557076-73-0, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyridine, a heterocyclic aromatic organic compound, and features a 3-methylpyrrolidine moiety attached to the pyridine ring. The unique structural characteristics of 3-(3-Methylpyrrolidin-3-yl)pyridine make it an attractive candidate for various biological and pharmacological studies.

The chemical structure of 3-(3-Methylpyrrolidin-3-yl)pyridine consists of a six-membered pyridine ring with a nitrogen atom at the 1-position and a 3-methylpyrrolidine substituent at the 3-position. The pyrrolidine ring, which is a five-membered cyclic amine, is further substituted with a methyl group at the 3-position. This combination of functional groups imparts specific chemical and physical properties to the compound, making it suitable for various applications in drug discovery and development.

In recent years, 3-(3-Methylpyrrolidin-3-yl)pyridine has garnered significant attention due to its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to its ability to modulate various biological targets, such as receptors, enzymes, and ion channels.

One of the key areas of research involving 3-(3-Methylpyrrolidin-3-yl)pyridine is its role in the treatment of neurological disorders. Studies have demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-(3-Methylpyrrolidin-3-yl)pyridine-based derivatives showed significant neuroprotective activity in models of Parkinson's disease and Alzheimer's disease.

Beyond its neuroprotective properties, 3-(3-Methylpyrrolidin-3-yl)pyridine has also been investigated for its potential as an analgesic agent. Research conducted by a team at the University of California found that this compound can effectively alleviate pain by modulating nociceptive pathways. The study highlighted that 3-(3-Methylpyrrolidin-3-yl)pyridine-based compounds exhibited potent analgesic effects without causing significant side effects, making them promising candidates for the development of new pain management therapies.

The anti-inflammatory properties of 3-(3-Methylpyrrolidin-3-yl)pyridine have also been extensively studied. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Research has shown that 3-(3-Methylpyrrolidin-3-yl)pyridine-based compounds can inhibit pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. A study published in the Journal of Inflammation Research demonstrated that these compounds significantly reduced inflammation in mouse models of colitis.

In addition to its pharmacological activities, the chemical synthesis of 3-(3-Methylpyrrolidin-3-yl)pyridine has been optimized to improve yield and purity. Various synthetic routes have been developed, including catalytic hydrogenation and metal-catalyzed coupling reactions. These methods have enabled researchers to produce high-quality samples for further biological evaluation and drug development.

The safety profile of 3-(3-Methylpyrrolidin-3-yl)pyridine is another important aspect that has been extensively studied. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, as with any new drug candidate, comprehensive toxicology studies are necessary to ensure its safety before advancing to clinical trials.

Clinical trials involving 3-(3-Methylpyrrolidin-3-yl)pyridine-based compounds are currently underway to evaluate their efficacy and safety in human subjects. Early-phase trials have shown promising results, with several compounds advancing to later stages of clinical development. These trials are crucial for determining the optimal dosing regimens, identifying potential side effects, and assessing the overall therapeutic benefit of these compounds.

In conclusion, 3-(3-Methylpyrrolidin-�l)-1-pyridine (CAS No. 557076-740) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders, pain management, and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a valuable tool in drug discovery and development.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:557076-73-0)3-(3-Methylpyrrolidin-3-yl)pyridine
A1039925
Purity:99%/99%/99%/99%
Quantity:50mg/100mg/250mg/1g
Price ($):223.0/356.0/603.0/1625.0